Cas no 1330763-37-5 (2,5-DIBROMOTHIENO[3,2-B]THIOPHENE)

• Product name: 2,5-DIBROMOTHIENO[3,2-B]THIOPHENE
• CAS No: 1330763-37-5
• MF: C₆H₂S₂Br₂
• MW: 298.018
• CID: 3161510
• PubChem ID: 71305737

2,5-DIBROMOTHIENO[3,2-B]THIOPHENE Chemical and Physical Properties

Names and Identifiers

• 2,5-DIBROMOTHIENO[3,2-B]THIOPHENE
• 1330763-37-5
• Pyrano[3,4-c]pyrrole-2,7(3H)-dicarboxylic acid, hexahydro-, 2-(1,1-dimethylethyl) ester, (3aR,7R,7aR)-rel-
• (3aR,7R,7aR)-2-[(tert-butoxy)carbonyl]-octahydropyrano[3,4-c]pyrrole-7-carboxylic acid

• MDL： MFCD20230915
• Inchi： InChI=1S/C13H21NO5/c1-13(2,3)19-12(17)14-4-8-6-18-7-10(11(15)16)9(8)5-14/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9-,10+/m1/s1
• InChI Key： HAFMJMZQYCBYCL-BBBLOLIVSA-N
• SMILES： CC(C)(C)OC(=O)N1C[C@@H]2COC[C@@H]([C@@H]2C1)C(=O)O

Computed Properties

• Exact Mass: 271.14197277Da
• Monoisotopic Mass: 271.14197277Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1Ų
• XLogP3: 0.6